1,2,3,4-Tetrahydrocyclopenta[b]indol-2-amine

• IUPAC Name: 1,2,3,4-tetrahydrocyclopenta[b]indol-2-amine
• InChI: InChI=1S/C11H12N2/c12-7-5-9-8-3-1-2-4-10(8)13-11(9)6-7/h1-4,7,13H,5-6,12H2
• InChI Key: FKWRARFTNIXGCG-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC2=C1C3=CC=CC=C3N2)N
• Molecular Formula: C11H12N2
• DSSTOX Substance ID: DTXSID30676454
• Molecular Weight: 172.23 g/mol
• CAS RN: 1263284-26-9

Description

1,2,3,4-Tetrahydrocyclopenta[b]indol-2-amine is a chemical compound with the molecular formula C11H12N2. It has an average mass of 172.226 Da and a monoisotopic mass of 172.100052 Da.

Physical And Chemical Properties Analysis

This compound has a density of 1.2±0.1 g/cm3, a boiling point of 340.0±42.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.7 mmHg at 25°C. It has a molar refractivity of 54.3±0.3 cm3, and a polar surface area of 42 Å2.

Scientific Research Applications

Chemical Reactions

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Pharmaceutical Applications

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Safety and Hazards

The safety information available indicates that this compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. It’s recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wash thoroughly after handling.

Future Directions

The future directions for the study and application of 1,2,3,4-Tetrahydrocyclopenta[b]indol-2-amine could be vast, depending on its properties and potential uses. It’s always important to stay updated with the latest research in the field.

Mechanism of Action

Target of Action

The primary target of 1,2,3,4-Tetrahydrocyclopenta[b]indol-2-amine is the S1P1 receptor . This receptor plays a crucial role in the regulation of lymphocyte trafficking, endothelial development and integrity, heart rate, and vascular tone and maturation .

Mode of Action

1,2,3,4-Tetrahydrocyclopenta[b]indol-2-amine acts as an agonist of the S1P1 receptor . Agonists are substances that bind to specific receptors and trigger a response in the cell. In this case, the compound binds to the S1P1 receptor, initiating a series of biochemical reactions within the cell .

Biochemical Pathways

Given its role as an s1p1 receptor agonist, it’s likely that it influences thesphingosine-1-phosphate (S1P) signaling pathway . This pathway plays a key role in regulating a variety of cellular processes, including cell growth, survival, migration, and adhesion .

Pharmacokinetics

It’s known that the compound is asolid at room temperature . Its storage temperature is between 2-8°C in an inert atmosphere and it should be kept in a dark place . These factors may influence its bioavailability and stability.

Result of Action

The molecular and cellular effects of 1,2,3,4-Tetrahydrocyclopenta[b]indol-2-amine’s action are likely related to its agonistic activity on the S1P1 receptor. By activating this receptor, the compound could influence a variety of cellular processes, potentially leading to changes in cell growth, survival, and migration .